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  3. benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
Brand Name: Vulcanchem
CAS No.: 16947-14-1
VCID: VC0095894
InChI: InChI=1S/C40H53N3O5/c1-26(44)32-16-17-33-31-15-14-29-23-30(18-20-39(29,2)34(31)19-21-40(32,33)3)42-36(45)24-41-37(46)35(22-27-10-6-4-7-11-27)43-38(47)48-25-28-12-8-5-9-13-28/h4-13,29-35H,14-25H2,1-3H3,(H,41,46)(H,42,45)(H,43,47)/t29-,30+,31-,32+,33-,34-,35-,39-,40+/m0/s1
SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(=O)CNC(=O)C(CC5=CC=CC=C5)NC(=O)OCC6=CC=CC=C6)C)C
Molecular Formula: C40H53N3O5
Molecular Weight: 655.88

benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate

CAS No.: 16947-14-1

Cat. No.: VC0095894

Molecular Formula: C40H53N3O5

Molecular Weight: 655.88

* For research use only. Not for human or veterinary use.

benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate - 16947-14-1

Specification

CAS No. 16947-14-1
Molecular Formula C40H53N3O5
Molecular Weight 655.88
IUPAC Name benzyl N-[(2S)-1-[[2-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
Standard InChI InChI=1S/C40H53N3O5/c1-26(44)32-16-17-33-31-15-14-29-23-30(18-20-39(29,2)34(31)19-21-40(32,33)3)42-36(45)24-41-37(46)35(22-27-10-6-4-7-11-27)43-38(47)48-25-28-12-8-5-9-13-28/h4-13,29-35H,14-25H2,1-3H3,(H,41,46)(H,42,45)(H,43,47)/t29-,30+,31-,32+,33-,34-,35-,39-,40+/m0/s1
Standard InChI Key JXEKRVISCGWORZ-ARDMNDSFSA-N
SMILES CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(=O)CNC(=O)C(CC5=CC=CC=C5)NC(=O)OCC6=CC=CC=C6)C)C

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